Everolimus Ring-Opening Impurity
Everolimus Ring-Opening Impurity
An impurity of Everolimus. Everolimus inhibits cytokine-mediated lymphocyte proliferation.
Brand Name:
Vulcanchem
CAS No.:
1708118-13-1
VCID:
VC0193390
InChI:
InChI=1S/C53H83NO14/c1-34(26-38(5)45(58)33-63-8)16-12-11-13-17-36(3)47(64-9)30-42-21-19-40(7)53(62,68-42)50(59)51(60)54-23-15-14-18-43(54)52(61)67-48(31-44(57)37(4)27-35(2)32-56)39(6)28-41-20-22-46(66-25-24-55)49(29-41)65-10/h11-13,16-17,27,32,34,37-43,46-49,55,62H,14-15,18-26,28-31,33H2,1-10H3/b13-11+,16-12+,35-27+,36-17+/t34-,37-,38-,39-,40-,41+,42+,43+,46-,47+,48+,49-,53-/m1/s1
SMILES:
CC1CCC(OC1(C(=O)C(=O)N2CCCCC2C(=O)OC(CC(=O)C(C)C=C(C)C=O)C(C)CC3CCC(C(C3)OC)OCCO)O)CC(C(=CC=CC=CC(C)CC(C)C(=O)COC)C)OC
Molecular Formula:
C53H83NO14
Molecular Weight:
958.25
Everolimus Ring-Opening Impurity
CAS No.: 1708118-13-1
Impurities
VCID: VC0193390
Molecular Formula: C53H83NO14
Molecular Weight: 958.25
Purity: > 95%
| CAS No. | 1708118-13-1 |
|---|---|
| Product Name | Everolimus Ring-Opening Impurity |
| Molecular Formula | C53H83NO14 |
| Molecular Weight | 958.25 |
| IUPAC Name | [(E,2R,3S,6R)-1-[(1S,3R,4R)-4-(2-hydroxyethoxy)-3-methoxycyclohexyl]-2,6,8-trimethyl-5,9-dioxonon-7-en-3-yl] (2S)-1-[2-[(2R,3R,6S)-6-[(2S,3E,5E,7E,9S,11R)-2,13-dimethoxy-3,9,11-trimethyl-12-oxotrideca-3,5,7-trienyl]-2-hydroxy-3-methyloxan-2-yl]-2-oxoacetyl]piperidine-2-carboxylate |
| Standard InChI | InChI=1S/C53H83NO14/c1-34(26-38(5)45(58)33-63-8)16-12-11-13-17-36(3)47(64-9)30-42-21-19-40(7)53(62,68-42)50(59)51(60)54-23-15-14-18-43(54)52(61)67-48(31-44(57)37(4)27-35(2)32-56)39(6)28-41-20-22-46(66-25-24-55)49(29-41)65-10/h11-13,16-17,27,32,34,37-43,46-49,55,62H,14-15,18-26,28-31,33H2,1-10H3/b13-11+,16-12+,35-27+,36-17+/t34-,37-,38-,39-,40-,41+,42+,43+,46-,47+,48+,49-,53-/m1/s1 |
| SMILES | CC1CCC(OC1(C(=O)C(=O)N2CCCCC2C(=O)OC(CC(=O)C(C)C=C(C)C=O)C(C)CC3CCC(C(C3)OC)OCCO)O)CC(C(=CC=CC=CC(C)CC(C)C(=O)COC)C)OC |
| Appearance | Off-White Solid |
| Melting Point | 45-50 °C |
| Description | An impurity of Everolimus. Everolimus inhibits cytokine-mediated lymphocyte proliferation. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Everolimus Retroaldol Degradation Product; |
| PubChem Compound | 131668358 |
| Last Modified | Nov 11 2021 |
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